Cas no 2870642-01-4 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2870642-01-4
• MF: C₂₀H₁₉NO₆S
• MW: 401.43296456337
• CID: 5563588
• Update Time: 2025-10-30

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C20H19NO6S/c22-19(23)18-21(10-5-11-28(18,25)26)20(24)27-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2,(H,22,23)
• InChI Key： SOUNOJYPCUCVLU-UHFFFAOYSA-N
• SMILES： O=C(C1S(=O)(=O)CCCN1C(OCC1C2C(=CC=CC=2)C2C1=CC=CC=2)=O)O

Additional information on Not Yet Assigned

Comprehensive Analysis of CAS No 2870642-01-4 and Its Potential Applications in Modern Research

The compound identified by CAS No 2870642-01-4, currently labeled as Not Yet Assigned, represents an emerging area of interest in chemical and pharmaceutical research. With its unique molecular structure, this compound has garnered attention for its potential applications in drug discovery, material science, and biotechnology. Researchers are particularly intrigued by its unexplored properties, which could pave the way for breakthroughs in targeted therapies and advanced materials.

In recent years, the scientific community has shown increasing interest in novel compounds like CAS No 2870642-01-4, especially as the demand for innovative small molecules and bioactive compounds continues to rise. This trend aligns with broader industry shifts toward personalized medicine and sustainable materials. The absence of an assigned product name (Not Yet Assigned) underscores the compound's early-stage status, making it a focal point for exploratory studies and patent filings.

One of the most frequently asked questions about CAS No 2870642-01-4 revolves around its synthetic pathways and potential therapeutic targets. Preliminary data suggest that the compound may interact with specific enzymes or receptors, though further validation is required. Its structural features, such as aromatic rings and heteroatom substitutions, hint at possible applications in cancer research or neurodegenerative disease studies—areas that dominate current biomedical discussions.

The versatility of CAS No 2870642-01-4 also extends to material science, where its stability under varying conditions could make it suitable for advanced coatings or nanotechnology applications. As industries prioritize eco-friendly alternatives, this compound's potential role in green chemistry initiatives cannot be overlooked. Its molecular weight and solubility profile further suggest compatibility with biodegradable polymers, a hot topic in sustainable development circles.

From a commercial perspective, the unnamed status (Not Yet Assigned) of this compound presents both challenges and opportunities. While the lack of branding may limit immediate visibility, it also allows for flexible positioning in niche markets. Companies specializing in custom synthesis or contract research are likely to monitor developments closely, given the compound's untapped potential. Patent databases and academic journals are expected to feature more studies on CAS No 2870642-01-4 in the coming years.

In conclusion, CAS No 2870642-01-4 exemplifies the dynamic nature of modern chemical research. Its current designation as Not Yet Assigned reflects the ongoing quest to unlock its full capabilities—a journey that could reshape multiple industries. As stakeholders await further insights, one thing is clear: this compound is poised to become a key player in the next wave of scientific innovation.